Cas no 92877-34-4 (Propanedioic acid,2-(acetylamino-15N)-, 1,3-diethyl ester)

Propanedioic acid,2-(acetylamino-15N)-, 1,3-diethyl ester structure
92877-34-4 structure
Product Name:Propanedioic acid,2-(acetylamino-15N)-, 1,3-diethyl ester
CAS No:92877-34-4
MF:C9H15NO5
MW:218.212512254715
CID:801031
PubChem ID:71310005
Update Time:2025-04-19

Propanedioic acid,2-(acetylamino-15N)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-(acetylamino-15N)-, 1,3-diethyl ester
    • DIETHYL ACETAMIDOMALONATE, [15N]
    • Diethyl acetaMidoMalonate-15N
    • DTXSID50746022
    • diethyl 2-(acetyl(15N)amino)propanedioate
    • DIETHYLACETAMIDOMALONATE-15N
    • Diethyl [acetyl(~15~N)amino]propanedioate
    • SCHEMBL1332187
    • Diethyl acetamidomalonate-15N, 98 atom % 15N
    • 92877-34-4
    • Inchi: 1S/C9H15NO5/c1-4-14-8(12)7(10-6(3)11)9(13)15-5-2/h7H,4-5H2,1-3H3,(H,10,11)/i10+1
    • InChI Key: ISOLMABRZPQKOV-DETAZLGJSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)[15NH]C(C)=O)=O

Computed Properties

  • Exact Mass: 218.09205747g/mol
  • Monoisotopic Mass: 218.09205747g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.7Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: solid
  • Melting Point: 95-98 °C(lit.)
  • Boiling Point: 185 °C20 mm Hg(lit.)

Propanedioic acid,2-(acetylamino-15N)-, 1,3-diethyl ester Security Information

  • WGK Germany:3
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